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Compound of Interest

Compound Name: DM1-SMe

Cat. No.: B10775977 Get Quote

For researchers, scientists, and drug development professionals, this guide provides an in-

depth overview of DM1-SMe, a potent microtubule inhibitor crucial for the development of next-

generation cancer therapeutics. This document outlines key purchasing information, detailed

experimental protocols, and the core biological pathways influenced by this compound.

DM1-SMe, a derivative of the natural product maytansine, is a highly effective cytotoxic agent.

Its primary application is as a payload in antibody-drug conjugates (ADCs), where it is linked to

a monoclonal antibody that specifically targets cancer cells. This targeted delivery system

minimizes systemic toxicity while maximizing the therapeutic effect at the tumor site.[1][2]

Supplier and Purchasing Information
For research purposes, DM1-SMe is available from several reputable suppliers. Purity levels

are consistently high across vendors, typically exceeding 98%. Pricing can vary based on the

quantity purchased and the specific supplier. Below is a summary of publicly available

information from various suppliers. Researchers are advised to request quotes directly from the

suppliers for the most up-to-date pricing and availability.
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Supplier
Catalog
Number
(Example)

Purity
Available
Quantities
(Examples)

Price (USD,
Examples)

AdooQ

Bioscience
A15960 >99% (HPLC) 1mg, 5mg, 10mg

Contact for

pricing

MedchemExpres

s
HY-100128 99.08%

10 mM * 1 mL in

DMSO, 5mg,

10mg, 50mg,

100mg

$205

(10mM*1mL),

Contact for other

sizes

Aladdin Scientific D646368-100mg ≥98%

5mg, 10mg,

25mg, 50mg,

100mg

$150.90 (5mg),

$1350.90

(100mg)

ChemicalBook
Varies by

supplier
Varies 1mg, 5mg, 10mg

$30 (1mg, 96%

Purity), Varies by

supplier

BOC Sciences 138148-68-2 High Purity 25mg $519 (25mg)

Cayman

Chemical
138148-68-2 Not specified Not specified

Contact for

pricing

BroadPharm BP-42970 Not specified Not specified
Contact for

pricing

Mechanism of Action: Microtubule Disruption
DM1-SMe exerts its cytotoxic effects by potently inhibiting microtubule polymerization.[1][2]

Microtubules are essential components of the cytoskeleton, playing a critical role in cell division

(mitosis), intracellular transport, and maintenance of cell shape.

By binding to tubulin, the protein subunit of microtubules, DM1-SMe disrupts the dynamic

instability of these structures. This interference leads to the arrest of the cell cycle at the G2/M

phase, preventing cancer cells from dividing and ultimately triggering programmed cell death

(apoptosis).[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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